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Compound of Interest

Compound Name: Trimethyl thiophosphate

Cat. No.: B087166

Technical Support Center: Trimethyl
Thiophosphate (TMPS)

This guide provides comprehensive technical support for researchers, scientists, and drug
development professionals on the safe handling and long-term storage of trimethyl
thiophosphate (CAS No. 152-18-1). The information herein is synthesized from authoritative
safety data sheets and established chemical handling protocols to ensure scientific integrity
and promote a culture of safety in the laboratory.

Chemical and Physical Properties

A foundational understanding of trimethyl thiophosphate's (TMPS) properties is critical for
safe handling.
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Property Value Source
Molecular Formula C3He0OsPS [1112113114]
Molecular Weight 156.14 g/mol [1112][31[4]
Appearance Colorless to off-white liquid [1][5]
Boiling Point 82 °C at 20 Torr [2]
Density 1.219 g/mL [2]

Sparingly soluble in

chloroform, slightly soluble in

Solubility -
methanol.[2] Water solubility is
7230 mg/L.[6]

Vapor Pressure 1.730 mm Hg [6]

Hazard Identification and Personal Protective
Equipment (PPE)

TMPS is classified as a hazardous substance and requires stringent safety protocols.[5][7]
Primary Hazards:

o Acute Toxicity: Harmful if swallowed and fatal if inhaled.[5]

o Skin and Eye Irritation: Causes skin irritation and serious eye irritation.[5][7]

o Respiratory Irritation: May cause respiratory tract irritation.[5][8]

Recommended Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to mitigate exposure risks.
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PPE Category

Specification

Rationale

Eye/Face Protection

Tightly sealing safety goggles

or a face shield.[9]

Protects against splashes and
vapors that can cause serious

eye irritation.

Hand Protection

Chemical-resistant gloves
(e.g., nitrile or neoprene).[8]
[10]

Prevents skin contact, which
can cause irritation and

potential absorption.

Skin and Body Protection

Lab coat, and for larger
quantities, a chemical-resistant
apron.[8][10]

Minimizes the risk of skin

contact from spills or splashes.

Respiratory Protection

Use in a well-ventilated area,
preferably a chemical fume
hood.[5][10] If exposure limits
are exceeded, a
NIOSH/MSHA-approved

respirator is necessary.

TMPS is fatal if inhaled,
making respiratory protection a

critical control measure.

Long-Term Storage Protocol

Proper storage is crucial to maintain the stability and integrity of trimethyl thiophosphate and

to prevent hazardous situations.

Step-by-Step Storage Procedure:

necessary, use a container made of compatible material.

Container Selection: Store in the original, tightly sealed container.[7] If transferring is

o Storage Environment: Keep the container in a cool, dry, and well-ventilated area.[8] A

recommended storage temperature is 2-8°C, under a nitrogen atmosphere.[2]

e Incompatible Materials: Store away from strong bases and oxidizing agents.[8]

o Labeling: Ensure the container is clearly labeled with the chemical name, concentration, and

associated hazards.
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e Inventory Management: Maintain a detailed log of the chemical's acquisition date, opening

date, and quantity.

Troubleshooting Guide

This section addresses common issues that may arise during the handling and storage of
TMPS.
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Issue

Potential Cause(s)

Recommended Action(s)

Visible degradation or

discoloration of the liquid.

- Exposure to air, moisture, or
light.- Incompatibility with

storage container.

- Immediately move the
container to a fume hood.-
Review storage conditions and
ensure they meet the
recommended guidelines.- If
the container is compromised,
transfer the chemical to a
suitable, clean, and dry
container under an inert
atmosphere.- Dispose of the
degraded material according to

hazardous waste protocols.

A strong, unpleasant odor is

detected in the storage area.

- Aleak from the container

seal.- A spill has occurred.

- Evacuate the immediate
area.- If safe to do so, and with
appropriate PPE, check the
container for any leaks.- If a
leak is found, tighten the cap
or transfer the contents to a
new container.- If a spill is
present, follow the spill
cleanup procedure outlined in

Section 5.

Crystallization or precipitation

in the liquid.

- Storage at a temperature
below its freezing point.-

Contamination.

- Gently warm the container in
a water bath to redissolve the
material. Do not use direct
heat.- If the material does not
redissolve, it may be
contaminated and should be
disposed of as hazardous

waste.

Emergency Procedures
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Immediate and appropriate action is critical in the event of an emergency involving trimethyl

thiophosphate.

First Aid Measures

Exposure Route

First Aid Protocol

Inhalation

Move the individual to fresh air and keep them
at rest. If breathing is difficult, administer
oxygen. If breathing has stopped, provide
artificial respiration. Seek immediate medical
attention.[7][9]

Skin Contact

Immediately remove all contaminated clothing.
Wash the affected skin with soap and plenty of
water for at least 15 minutes. Seek immediate
medical attention.[7][8][9]

Eye Contact

Immediately rinse the eyes with plenty of water
for at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing and seek immediate medical attention.[7]

[8](9]

Ingestion

Do NOT induce vomiting. Rinse the mouth with
water. Never give anything by mouth to an
unconscious person. Call a physician or poison

control center immediately.[7][9]

Spill Cleanup Protocol

A minor chemical spill can be managed by trained laboratory personnel following these steps.

For large spills, evacuate the area and contact emergency services.

Step-by-Step Spill Cleanup:

» Evacuate and Alert: Immediately alert others in the vicinity and evacuate the area.[11]
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o Don PPE: Put on the appropriate personal protective equipment, including respiratory
protection.[11]

o Contain the Spill: Use an inert, non-combustible absorbent material like sand, earth, or
commercial sorbent to contain the spill.[12]

e Absorb the Spill: Cover the spill with the absorbent material, working from the outside in.[12]

o Collect the Waste: Carefully scoop the absorbed material into a designated, sealable
container for hazardous waste.[11]

e Decontaminate the Area: Clean the spill area with soap and water.[13]

» Dispose of Waste: Label the waste container and dispose of it according to local, state, and
federal regulations.[7][14]

Firefighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[9]

o Specific Hazards: When heated to decomposition, TMPS can emit toxic fumes of
phosphorus oxides.[15]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective clothing.[9]

Frequently Asked Questions (FAQSs)

Q1: What are the primary decomposition products of trimethyl thiophosphate? Al: Upon
combustion, trimethyl thiophosphate can produce toxic fumes, including phosphorus oxides
and sulfur oxides.[16] Thermal decomposition may also yield carbon monoxide and carbon
dioxide.

Q2: Can | store trimethyl thiophosphate at room temperature? A2: While short-term storage
at room temperature may be acceptable, long-term storage at 2-8°C is recommended to
ensure stability and minimize degradation.[2]
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Q3: Is trimethyl thiophosphate sensitive to moisture? A3: Yes, organophosphate esters can
be sensitive to moisture, which can lead to hydrolysis.[17] It is crucial to store it in a dry
environment and keep the container tightly sealed.

Q4: What should I do if my gloves become contaminated with trimethyl thiophosphate? A4: If
your gloves are contaminated, remove them immediately, avoiding contact with your skin, and
wash your hands thoroughly with soap and water. Dispose of the contaminated gloves as
hazardous waste.

Q5: How should | dispose of empty trimethyl thiophosphate containers? A5: Empty
containers may still retain product residue and should be treated as hazardous waste.[18] They
should be disposed of in accordance with institutional and regulatory guidelines for hazardous
waste disposal.

Visual Workflow: Spill Response

The following diagram outlines the critical steps for responding to a trimethyl thiophosphate
spill.

Click to download full resolution via product page

Caption: Workflow for a safe and effective response to a trimethyl thiophosphate spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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